Cas no 712-39-0 (1-(o-Tolyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(o-Tolyl)-1H-pyrazole-4-carbonitrile
• CAS No: 712-39-0
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• CID: 95211
• PubChem ID: 53302145
• Update Time: 2025-04-18

1-(o-Tolyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(o-Tolyl)-1H-pyrazole-4-carbonitrile
• 1-(2-methylphenyl)pyrazole-4-carbonitrile
• 1-O-TOLYL-1H-PYRAZOLE-4-CARBONITRILE
• 1-o-Tolyl-pyrazol-4-carbonitril
• ACN-P000668
• AK139703
• I14-14066
• 1-o-Tolylpyrazole-4-carbonitrile
• 712-39-0
• AKOS015901912
• DTXSID80693333
• 1-(2-Methylphenyl)-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C11H9N3/c1-9-4-2-3-5-11(9)14-8-10(6-12)7-13-14/h2-5,7-8H,1H3
• InChI Key： PBHDAQCCLAAKPQ-UHFFFAOYSA-N
• SMILES： N1(C=C(C#N)C=N1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 183.079647300g/mol
• Monoisotopic Mass: 183.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 105-107 ºC
• Solubility: Very slightly soluble (0.53 g/l) (25 º C),